Cas no 681228-39-7 (N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide)

• Product Name: N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide
• CAS No: 681228-39-7
• MF: C₂₀H₂₂N₂O₄S₂
• MW: 418.529682636261
• CID: 5915272
• PubChem ID: 3260762
• Update Time: 2025-10-19

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[6-(methylsulfonyl)-2-benzothiazolyl]-4-(pentyloxy)-
• 681228-39-7
• F1009-0059
• AKOS006439361
• N-(6-(methylsulfonyl)benzo[d]thiazol-2-yl)-4-(pentyloxy)benzamide
• N-(6-methylsulfonyl-1,3-benzothiazol-2-yl)-4-pentoxybenzamide
• N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide

• Inchi： 1S/C20H22N2O4S2/c1-3-4-5-12-26-15-8-6-14(7-9-15)19(23)22-20-21-17-11-10-16(28(2,24)25)13-18(17)27-20/h6-11,13H,3-5,12H2,1-2H3,(H,21,22,23)
• InChI Key： FKPLULRCLVIODN-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC=C(S(C)(=O)=O)C=C2S1)(=O)C1=CC=C(OCCCCC)C=C1

Computed Properties

• Exact Mass: 418.10209953g/mol
• Monoisotopic Mass: 418.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 122Ų

Experimental Properties

• Density: 1.320±0.06 g/cm3(Predicted)
• pka: 8.49±0.70(Predicted)

Additional information on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide

Introduction to N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide (CAS No. 681228-39-7)

N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 681228-39-7, represents a novel class of molecules with potential therapeutic applications. Its unique structural features, particularly the presence of a benzothiazole core and amide functional groups, make it an intriguing candidate for further investigation in drug discovery and development.

The benzothiazole moiety is a well-known pharmacophore in medicinal chemistry, frequently incorporated into molecules due to its ability to interact with biological targets such as enzymes and receptors. In N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide, the benzothiazole ring is further modified by a methanesulfonyl group at the 6-position, which can enhance the compound's solubility and binding affinity. This modification is particularly relevant in the context of modern drug design, where optimizing solubility and bioavailability is crucial for achieving clinical efficacy.

The amide group in the compound's structure contributes to its potential biological activity by facilitating hydrogen bonding interactions with biological targets. The presence of a pentyloxy substituent at the 4-position of the benzamide moiety adds another layer of structural complexity, which can influence both the compound's metabolic stability and its pharmacokinetic properties. These features make N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide a promising candidate for further exploration in various therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such compounds with biological targets with greater accuracy. These computational approaches have been instrumental in identifying potential lead compounds for drug development. In particular, virtual screening techniques have been used to evaluate the binding affinity of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide to various protein targets, including enzymes and receptors involved in inflammatory pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the methanesulfonyl group and the pentyloxy substituent necessitates careful selection of reagents and catalysts to minimize side reactions. Advances in synthetic methodologies have made it possible to produce complex molecules like N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide more efficiently and cost-effectively, which is essential for large-scale drug development.

In vitro studies have begun to elucidate the potential biological activities of N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide. Initial experiments suggest that this compound may exhibit inhibitory effects on certain enzymes involved in inflammatory responses. The benzothiazole core and amide group are particularly relevant in this context, as they can interact with specific residues on target proteins to modulate their activity. These findings are consistent with the growing interest in benzothiazole derivatives as potential therapeutic agents.

The pentyloxy substituent may also contribute to the compound's biological activity by influencing its pharmacokinetic properties. Studies have shown that alkyl chains of similar length can enhance oral bioavailability by improving lipid solubility. This suggests that N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide may exhibit favorable pharmacokinetic profiles when administered orally, making it a suitable candidate for further clinical development.

Future research on N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide will likely focus on optimizing its chemical structure to enhance its biological activity and reduce potential toxicity. Techniques such as structure-based drug design and high-throughput screening will be employed to identify analogs with improved properties. Additionally, preclinical studies will be necessary to evaluate the safety and efficacy of this compound before it can be considered for human trials.

The broader significance of this research lies in its contribution to the development of new therapeutic agents for various diseases. The ability to design and synthesize complex molecules like N-(6-methanesulfonyl-1,3-benzothiazol-2-yl)-4-(pentyloxy)benzamide underscores the progress being made in pharmaceutical chemistry and highlights the importance of interdisciplinary collaboration between chemists, biologists, and computer scientists. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in addressing unmet medical needs.